Cas no 2649075-13-6 (1-fluoro-4-(isocyanatomethyl)-2-(trifluoromethyl)benzene)

• Product Name: 1-fluoro-4-(isocyanatomethyl)-2-(trifluoromethyl)benzene
• CAS No: 2649075-13-6
• MF: C₉H₅F₄NO
• MW: 219.135716199875
• CID: 6103317
• PubChem ID: 117311683
• Update Time: 2023-12-13

1-fluoro-4-(isocyanatomethyl)-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-4-(isocyanatomethyl)-2-(trifluoromethyl)benzene
• 2649075-13-6
• EN300-1958891

• Inchi： 1S/C9H5F4NO/c10-8-2-1-6(4-14-5-15)3-7(8)9(11,12)13/h1-3H,4H2
• InChI Key： SZNBEZFZDYFOKV-UHFFFAOYSA-N
• SMILES： FC1C=CC(CN=C=O)=CC=1C(F)(F)F

Computed Properties

• Exact Mass: 219.03072643g/mol
• Monoisotopic Mass: 219.03072643g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 29.4Ų